Cas no 2227946-60-1 (tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate
• CAS No: 2227946-60-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6102418
• PubChem ID: 165974211
• Update Time: 2025-06-25

tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate
• EN300-1882246
• 2227946-60-1
• tert-butyl N-{3-[(2R)-oxiran-2-yl]oxolan-3-yl}carbamate

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(13)12-11(8-6-15-8)4-5-14-7-11/h8H,4-7H2,1-3H3,(H,12,13)/t8-,11?/m0/s1
• InChI Key： RPURIHIEDFTFOD-YMNIQAILSA-N
• SMILES： O1C[C@H]1C1(COCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.1Ų

Additional information on tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate

tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate: A Comprehensive Overview

tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate is a complex organic compound with the CAS number 2227946-60-1. This compound belongs to the class of amino carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an oxolane ring containing a chiral oxirane (epoxide) group at the 3-position. The stereochemistry at the oxirane carbon (denoted as (2R)) plays a crucial role in determining the compound's properties and reactivity.

The synthesis of tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate involves multi-step organic reactions, including epoxidation, cyclization, and carbamate formation. Recent advancements in asymmetric synthesis have enabled the selective formation of the (2R)-configured oxirane, which is critical for achieving the desired stereochemical outcome. Researchers have explored various catalysts and reaction conditions to optimize the yield and enantiomeric excess of this compound, making it more accessible for large-scale production.

One of the most significant applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potential antifungal and insecticidal activities. The oxirane ring, being a reactive moiety, can undergo nucleophilic opening under specific conditions, leading to diverse products with varying biological profiles. Recent research has focused on modifying the substituents on the oxolane ring to enhance bioavailability and efficacy.

The stereochemistry of tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate is particularly important in determining its pharmacokinetic properties. Computational studies have revealed that the (2R) configuration influences the molecule's interaction with biological targets, such as enzymes and receptors. This insight has guided medicinal chemists in designing more effective drug candidates with improved selectivity and reduced off-target effects.

In terms of environmental impact, tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate has been evaluated for its biodegradability and ecotoxicity. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

From a synthetic chemistry perspective, tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate serves as a valuable building block for constructing complex molecular architectures. Its versatility lies in the ability to undergo various transformations, such as epoxide ring-opening reactions, nucleophilic substitutions, and cyclizations. These reactions enable chemists to explore new avenues in drug discovery and materials science.

Recent breakthroughs in green chemistry have also inspired researchers to develop sustainable methods for synthesizing tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate. By utilizing renewable feedstocks and catalytic processes, scientists aim to reduce the environmental footprint associated with its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, tert-butyl N-{3-(2R)-oxiran-2-yloxolan-3-yl}carbamate is a multifaceted compound with promising applications across diverse fields. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for advancing chemical research and development. As new insights emerge from ongoing studies, this compound continues to pave the way for innovative solutions in agriculture, medicine, and beyond.